![molecular formula C5H5NOS B1322358 4-Methylisothiazole-5-carbaldehyde CAS No. 88511-33-5](/img/structure/B1322358.png)
4-Methylisothiazole-5-carbaldehyde
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Overview
Description
4-Methylisothiazole-5-carbaldehyde (MITC) is a volatile organic compound that is used in a variety of applications, including food and beverage flavoring, fragrances, and industrial processes. It is a colorless liquid with a pungent smell and is classified as a hazardous air pollutant by the United States Environmental Protection Agency (EPA). MITC is a known irritant and has been linked to adverse health effects in humans, including respiratory irritation, headaches, and nausea. The purpose of
Scientific Research Applications
Synthesis and Structural Analysis
- Researchers have investigated methods for preparing N,N-disubstituted 2-aminothiazoles, including 4-substituted derivatives, and examined their structural features using spectroscopy. These studies contribute to understanding the mesomeric interactions between functional groups in such compounds (Gillon et al., 1983).
Development of Derivatives and Applications
- The preparation of derivatives from thiazole-5-carbaldehydes has been explored, with applications in synthesizing various heterocycles like thieno[2,3-d]thiazoles and isoxazolo[3,4-d]thiazoles. These derivatives have potential applications in chemical synthesis and pharmaceuticals (Athmani et al., 1992).
Novel Synthesis Techniques
- Innovative synthesis methods for variously substituted triazole derivatives have been developed, demonstrating efficiency and mildness. These techniques are significant for the safe and effective production of triazole-based compounds (Journet et al., 2001).
Development of Antimicrobial Agents
- New series of triazole-carbaldehyde compounds have been synthesized using the Vilsmeier–Haack formylation method. These compounds exhibit potential as antimicrobial agents, with some showing broad-spectrum activities and moderate to good antioxidant activities (Bhat et al., 2016).
Nonlinear Optical Properties
- The synthesis of novel benzothiazole derivatives with reverse polarity, starting from dimethylaminobenzothiazole-2-carbaldehyde, has been researched for potential non-linear optic applications. This research is crucial for advancing the field of optical materials (Hrobárik et al., 2004).
Synthesis of Imidazole Derivatives
- Research on the synthesis of 4-methyl-5-imidazole carbaldehyde derivatives has been conducted. These derivatives are significant for medical chemistry and might exhibit biological activities (Orhan et al., 2019).
Homocysteine Detection
- A novel fluorescence probe has been developed for sensitive and selective detection of homocysteine, which is significant for studying its effects in biological systems (Chu et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
4-methyl-1,2-thiazole-5-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NOS/c1-4-2-6-8-5(4)3-7/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMABGRJFGBUSEF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=C1)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625367 |
Source
|
Record name | 4-Methyl-1,2-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88511-33-5 |
Source
|
Record name | 4-Methyl-5-isothiazolecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88511-33-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-1,2-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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